o-Aminoazotoluene
o-Aminoazotoluene
o-Aminoazotoluene (AAT) is a carcinogenic primary amino azo dye.
o-Aminoazotoluene (AAT) is categorized as a Class 2B carcinogen by the international agency for research on cancer (IARC). This class of azo dyes are widely used as colorants in a variety of products including leather, cosmetics, paper, toys, plastics, pharmaceuticals, textiles, paints, food, leather, etc. Primary aromatic amines (PAAs) are most commonly used as starting compounds in the production of azo dyes and can often migrate into foodstuffs from food packaging materials. AAT finds applications in coloring oils, fats, and waxes.
Ortho-Aminoazotoluene is a member of azobenzenes.
Reddish-brown to golden crystals; orangish red powder. Odorless. (NTP, 1992)
An azo dye with carcinogenic properties.
o-Aminoazotoluene (AAT) is categorized as a Class 2B carcinogen by the international agency for research on cancer (IARC). This class of azo dyes are widely used as colorants in a variety of products including leather, cosmetics, paper, toys, plastics, pharmaceuticals, textiles, paints, food, leather, etc. Primary aromatic amines (PAAs) are most commonly used as starting compounds in the production of azo dyes and can often migrate into foodstuffs from food packaging materials. AAT finds applications in coloring oils, fats, and waxes.
Ortho-Aminoazotoluene is a member of azobenzenes.
Reddish-brown to golden crystals; orangish red powder. Odorless. (NTP, 1992)
An azo dye with carcinogenic properties.
Brand Name:
Vulcanchem
CAS No.:
97-56-3
VCID:
VC20844936
InChI:
InChI=1S/C14H15N3/c1-10-5-3-4-6-14(10)17-16-12-7-8-13(15)11(2)9-12/h3-9H,15H2,1-2H3
SMILES:
CC1=CC=CC=C1N=NC2=CC(=C(C=C2)N)C
Molecular Formula:
C14H15N3
Molecular Weight:
225.29 g/mol
o-Aminoazotoluene
CAS No.: 97-56-3
Cat. No.: VC20844936
Molecular Formula: C14H15N3
Molecular Weight: 225.29 g/mol
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Specification
| Description | o-Aminoazotoluene (AAT) is a carcinogenic primary amino azo dye. o-Aminoazotoluene (AAT) is categorized as a Class 2B carcinogen by the international agency for research on cancer (IARC). This class of azo dyes are widely used as colorants in a variety of products including leather, cosmetics, paper, toys, plastics, pharmaceuticals, textiles, paints, food, leather, etc. Primary aromatic amines (PAAs) are most commonly used as starting compounds in the production of azo dyes and can often migrate into foodstuffs from food packaging materials. AAT finds applications in coloring oils, fats, and waxes. Ortho-Aminoazotoluene is a member of azobenzenes. Reddish-brown to golden crystals; orangish red powder. Odorless. (NTP, 1992) An azo dye with carcinogenic properties. |
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| CAS No. | 97-56-3 |
| Molecular Formula | C14H15N3 |
| Molecular Weight | 225.29 g/mol |
| IUPAC Name | 2-methyl-4-[(2-methylphenyl)diazenyl]aniline |
| Standard InChI | InChI=1S/C14H15N3/c1-10-5-3-4-6-14(10)17-16-12-7-8-13(15)11(2)9-12/h3-9H,15H2,1-2H3 |
| Standard InChI Key | PFRYFZZSECNQOL-UHFFFAOYSA-N |
| SMILES | CC1=CC=CC=C1N=NC2=CC(=C(C=C2)N)C |
| Canonical SMILES | CC1=CC=CC=C1N=NC2=CC(=C(C=C2)N)C |
| Appearance | Powder |
| Boiling Point | Sublimes above 302° F (NTP, 1992) |
| Colorform | GOLDEN CRYSTALS REDDISH-BROWN TO YELLOW CRYSTALS YELLOW LEAVES FROM ALCOHOL |
| Melting Point | 214 to 216 °F (NTP, 1992) 101-102 °C |
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